Cas no 60797-91-3 (Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium-4-d, inner salt)

• Product Name: Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium-4-d, inner salt
• CAS No: 60797-91-3
• MF: C₂₁H₂₇N₇O₁₄P₂
• MW: 663.425106287003
• CID: 4745358
• Update Time: 2022-07-25

Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium-4-d, inner salt Chemical and Physical Properties

Names and Identifiers

• Adenosine 5'-(trihydrogen diphosphate), P'→5'-ester with 3-(aminocarbonyl)-1-β-D-ribofuranosylpyridinium-4-d, inner salt
• 3-Carbamoyl-1-β-D-ribofuranosylpyridinium-4-d hydroxide, 5'-ester with adenosine 5'-pyrophosphate, inner salt (7CI)

• Inchi： 1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1
• InChI Key： BAWFJGJZGIEFAR-NNYOXOHSSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP([O-])(=O)OC[C@@H]2[C@H]([C@@H](O)[C@H]([N+]3=CC=C([H])C(C(=O)N)=C3)O2)O)O[C@H]1N1C=NC2C(=NC=NC1=2)N)O